Ethyl 2-vinyloxazole-4-carboxylate
Overview
Description
Ethyl 2-vinyloxazole-4-carboxylate is a chemical compound with the molecular formula C8H9NO3 . It has an average mass of 167.162 Da and a monoisotopic mass of 167.058243 Da .
Synthesis Analysis
The one-step synthesis of this compound has been described in the literature . The reactivity of this synthetically useful oxazole fragment towards addition and Heck coupling was examined .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H9NO3 . More detailed structural analysis may require advanced spectroscopic techniques.Chemical Reactions Analysis
The reactivity of this compound has been studied, particularly its behavior in addition reactions and Heck coupling .Physical And Chemical Properties Analysis
This compound is a white to brown solid, or colorless to brown liquid . It has a molecular weight of 167.16 .Scientific Research Applications
Precursor in Synthesis of Aminoethyl Compounds : Ethyl 2-vinyloxazole-4-carboxylate has been used as a precursor in the synthesis of aminoethyl compounds. For instance, Boy and Guernon (2005) demonstrated its use in synthesizing 2-aminoethyl-5-carbethoxythiazoles through a Michael-like addition strategy with secondary amines, highlighting its potential in organic synthesis (Boy & Guernon, 2005).
In Polymer Chemistry : This compound has found applications in polymer chemistry. For example, Pang, Ritter, and Tabatabai (2003) utilized a similar compound, Ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate, in the enzymatically catalyzed oxidative polymerization of para-functionalized phenol derivatives. This usage signifies its role in innovative polymerization techniques (Pang, Ritter, & Tabatabai, 2003).
In Organic Synthesis Reactions : Research by Zhu, Lan, and Kwon (2003) exemplifies the role of a structurally related compound, Ethyl 2-methyl-2,3-butadienoate, in organic synthesis. They demonstrated its use in the [4 + 2] annulation with N-tosylimines, leading to the formation of tetrahydropyridines. This indicates the compound's utility in complex organic synthesis processes (Zhu, Lan, & Kwon, 2003).
In Pharmaceutical Research : this compound derivatives have been explored in pharmaceutical research. For instance, El-Subbagh, Abadi, and Lehmann (1999) synthesized ethyl 2‐substituted‐aminothiazole‐4‐ carboxylate analogs and evaluated their antitumor activity, demonstrating the compound's potential in medicinal chemistry (El-Subbagh, Abadi, & Lehmann, 1999).
In Nanotechnology : Its derivatives have also been used in nanotechnology. Hayashi, Iijima, Kataoka, and Nagasaki (2004) synthesized a poly(ethylene glycol) derivative with a polymerizable vinyl group for the creation of nanogels. This application shows the compound's relevance in the development of advanced materials (Hayashi, Iijima, Kataoka, & Nagasaki, 2004).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-ethenyl-1,3-oxazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-3-7-9-6(5-12-7)8(10)11-4-2/h3,5H,1,4H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHZCFRYMZBTWEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC(=N1)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90462219 | |
Record name | Ethyl 2-vinyloxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90462219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
460081-24-7 | |
Record name | Ethyl 2-vinyloxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90462219 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.